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Compound of Interest

Compound Name: Norgestimate-d3

Cat. No.: B15599913

Get Quote

These application notes provide detailed procedures for the sample preparation of

norgestimate and its primary active metabolite, 17-deacetylnorgestimate, from human plasma

and serum for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). Norgestimate-d3 is utilized as an internal standard to ensure accuracy and

precision. Three common sample preparation techniques are covered: Solid-Phase Extraction

(SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT).

Solid-Phase Extraction (SPE)
SPE is a highly selective and efficient method for sample cleanup and concentration, resulting

in clean extracts and high sensitivity.

Application Note: SPE for 17-deacetylnorgestimate
This protocol is designed for the extraction of 17-deacetylnorgestimate from human plasma,

yielding high recovery and minimal matrix effects, making it suitable for regulated bioanalysis

and pharmacokinetic studies.
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Analyte Internal Standard Recovery (%)
Lower Limit of
Quantification
(LLOQ)

17-

deacetylnorgestimate

17-

deacetylnorgestimate-

d6

96.30[1] 20 pg/mL[1]

17-

deacetylnorgestimate-

d6

- 93.90[1] -

Experimental Protocol: SPE
Materials:

Human plasma

Norgestimate-d3 internal standard (IS) working solution

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Deionized water

Oasis HLB SPE cartridges (1 cm³/30 mg)

Procedure:

To 0.5 mL of human plasma, add 50 µL of Norgestimate-d3 internal standard working

solution.

Add 0.5 mL of 1% formic acid in water and vortex to mix.

Condition the Oasis HLB SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of

deionized water.
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Load the sample mixture onto the conditioned SPE cartridge.

Wash the cartridge with 1.0 mL of deionized water followed by 1.0 mL of 20% acetonitrile in

water.

Elute the analytes with 1.0 mL of methanol.

The eluate is ready for injection into the LC-MS/MS system.
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0.5 mL Human Plasma

Add 50 µL
Norgestimate-d3 IS

Add 0.5 mL 1% Formic Acid
& Vortex

Condition:
1. 1.0 mL Methanol

2. 1.0 mL Water
Load Sample

Wash:
1. 1.0 mL Water

2. 1.0 mL 20% Acetonitrile
Elute:

1.0 mL Methanol

Inject into
LC-MS/MS

0.4 mL Human Plasma

Add Norgestimate-d3 IS

Extract with
Hexane/Ethyl Acetate Vortex & Centrifuge

Evaporate Organic Layer

Derivatize with
Dansyl Chloride

Reconstitute in MethanolInject into
LC-MS/MS
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100 µL Human Plasma

Add 50 µL
Norgestimate-d3 IS

Add 300 µL cold
Acetonitrile & Vortex Centrifuge at >10,000 x g

Collect Supernatant

Inject into
LC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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